(3E)-3-{[(1,3-benzodioxol-5-ylmethyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-3-[(1,3-benzodioxol-5-ylmethylamino)methylidene]-1-[(3-methylphenyl)methyl]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C25H22N2O5S/c1-17-5-4-6-19(11-17)15-27-21-8-3-2-7-20(21)25(28)24(33(27,29)30)14-26-13-18-9-10-22-23(12-18)32-16-31-22/h2-12,14,26H,13,15-16H2,1H3/b24-14+
• InChI Key: KDQSQJRGUSBUSM-ZVHZXABRSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)C(=CNCC4=CC5=C(C=C4)OCO5)S2(=O)=O
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)/C(=C\NCC4=CC5=C(C=C4)OCO5)/S2(=O)=O
• Molecular Formula: C25H22N2O5S
• Molecular Weight: 462.5 g/mol

Description

(3E)-3-{[(1,3-benzodioxol-5-ylmethyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C25H22N2O5S and its molecular weight is 462.52. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

• Cyclization and Derivatization Processes : A study describes the formation of cyclic and bicyclic sulfamides through reactions involving 2-aminobenzyl amine and sulfamide, leading to the creation of derivatives like 1H-2.1.3-benzothiadiazine 2.2-dioxide. This process demonstrates the compound's utility in synthesizing complex molecular structures, which could be pivotal in drug development and materials science (Knollmüller, 1971).

• Multicomponent Synthesis : The compound has been used in a three-component synthesis approach to create new derivatives, such as 2-amino-4H-pyrans, showcasing its versatility in facilitating complex chemical reactions. This capacity for engaging in multicomponent synthesis is significant for the development of novel organic compounds with potential applications in various industries, including pharmaceuticals (Lega et al., 2016).

• Xanthine Oxidase Inhibition and Anti-inflammatory Activity : Some derivatives of the compound, specifically 2-amino-5-alkylidene-thiazol-4-ones, have been studied for their xanthine oxidase inhibitory properties and anti-inflammatory activity. This research highlights the potential therapeutic applications of the compound's derivatives, especially in treating conditions associated with oxidative stress and inflammation (Smelcerovic et al., 2015).

• Photodynamic Therapy Applications : A study focused on the synthesis and characterization of zinc phthalocyanine derivatives with high singlet oxygen quantum yields, substituted with benzenesulfonamide derivative groups containing Schiff base. This research indicates the compound's derivatives as potential photosensitizers for photodynamic therapy, a treatment method for cancer, highlighting its significance in medical research and treatment development (Pişkin et al., 2020).